N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• InChI: InChI=1S/C15H18N4O2/c1-9-13(10(2)21-19-9)6-15(20)16-7-12-5-14(11-3-4-11)18-8-17-12/h5,8,11H,3-4,6-7H2,1-2H3,(H,16,20)
• InChI Key: GXSJFNMAQDRUJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2=CC(=NC=N2)C3CC3
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a member of the JAK family of non-receptor tyrosine kinases that plays a critical role in cytokine signaling pathways, particularly those mediated by interleukin-2 (IL-2) and interleukin-4 (IL-4). CP-690,550 has shown promise as a therapeutic agent for a variety of autoimmune disorders, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Novel Inhibitors and Antimicrobial Agents

• Five-Lipoxygenase Activity Protein Inhibitors : A study detailed the synthesis of a novel and selective five-lipoxygenase activity protein (FLAP) inhibitor, showcasing the compound's excellent pharmacokinetic properties and the methodology for its labeling with carbon-14 and deuterium. This type of research signifies the potential of such compounds in the development of anti-inflammatory drugs (Latli et al., 2015).

• Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives : Another study synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents. This research highlights the utility of these chemical frameworks in combating bacterial and fungal infections (Hossan et al., 2012).

• Synthesis of Anticancer and Anti-5-Lipoxygenase Agents : Research focused on synthesizing novel pyrazolopyrimidines derivatives as potential anticancer and anti-5-lipoxygenase agents. This study underscores the versatility of pyrimidine derivatives in therapeutic applications, including their role in cancer treatment and inflammation reduction (Rahmouni et al., 2016).

• Heterocyclic Derivatives with Biological Activity : A study involving the synthesis of heterocyclic compounds containing 1,3-oxazepine derivatives of 6- methyl 2-thiouracil revealed significant antimicrobial activity. This research demonstrates the potential of such compounds in developing new antimicrobial treatments (Mohammad et al., 2017).